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Compound of Interest

Compound Name: Sodium 4-methylbenzenesulfonate

Cat. No.: B147522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the properties, mechanisms, and

applications of Sodium p-toluenesulfonate (CAS 657-84-1), a versatile organic salt. It is

intended for researchers, scientists, and professionals in drug development and other scientific

fields. This document details the physicochemical properties of Sodium p-toluenesulfonate, its

primary uses as a hydrotrope, supporting electrolyte, and a reagent in organic synthesis,

particularly in the pharmaceutical industry. Detailed experimental protocols for its key

applications are provided, along with a discussion on its toxicological profile and lack of direct

involvement in specific cellular signaling pathways.

Chemical and Physical Properties
Sodium p-toluenesulfonate, also known as sodium tosylate, is a white, water-soluble solid. It is

the sodium salt of p-toluenesulfonic acid.
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Property Value Reference(s)

CAS Number 657-84-1
[1][2][3][4][5][6][7][8][9][10][11]

[12][13][14][15][16][17]

Synonyms

Sodium tosylate, 4-

Methylbenzenesulfonic acid

sodium salt, p-Toluenesulfonic

acid sodium salt

[1][2][3][7][11][14][18]

Appearance
White to off-white powder or

crystalline solid
[1][2][4][5]

Structural and Molecular Data
Property Value Reference(s)

Molecular Formula C₇H₇NaO₃S [1][2][6][11]

Molecular Weight 194.18 g/mol [1][2][6][8][10][11][14][15][16]

Canonical SMILES
CC1=CC=C(C=C1)S(=O)(=O)

[O-].[Na+]
[1][3][8][12][15][18]

InChI Key
KVCGISUBCHHTDD-

UHFFFAOYSA-M
[7][8][14][15]
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Property Value Reference(s)

Melting Point >300 °C [2][4][10][11]

Boiling Point
140 °C at 20 mmHg

(decomposes)
[1][2]

Density 1.55 g/cm³ (at 20 °C) [2][4][10][11]

Solubility in Water 818 g/L [2][4][10]

pKa 6.59 (at 20 °C) [2][4][5]

Flash Point 500 °C [2][4][6][10][15]

Vapor Pressure <1 hPa (at 20 °C) [2][4][6][10]

Applications and Uses
Sodium p-toluenesulfonate has a range of applications stemming from its chemical properties.

Hydrotrope in Detergent Formulations
A primary industrial application of Sodium p-toluenesulfonate is as a hydrotrope. Hydrotropes

are compounds that increase the solubility of sparingly soluble organic substances in water. In

liquid and powdered detergents, it acts as a solubilizing agent, anti-caking agent, and viscosity

modifier, improving the stability and performance of the formulation.[11]

The mechanism of hydrotropy involves the self-aggregation of hydrotrope molecules in

solution, which can then form structures that encapsulate or otherwise interact with insoluble

compounds, increasing their apparent water solubility.[2][3][4]

Supporting Electrolyte in Electrochemistry
Sodium p-toluenesulfonate is commonly used as a supporting electrolyte in the electrochemical

synthesis of conductive polymers, most notably polypyrrole.[8][10] In this role, it provides

conductivity to the solution and acts as the dopant anion that gets incorporated into the

polymer backbone during electropolymerization, which is crucial for the final electronic

properties of the material.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.nbinno.com/article/other-organic-chemicals/boost-solubility-sodium-p-toluenesulfonate-hydrotrope-guide-vz
https://www.researchgate.net/publication/12305509_Examination_of_the_Hydrotropic_Effect_of_Sodium_p-Toluenesulfonate_on_a_Nonionic_Surfactant_C12E6_Solution
https://chemistry.mdma.ch/hiveboard/methods/000517724.html
https://patents.google.com/patent/CN110551144B/en
https://patents.google.com/patent/CN113248397B/en
https://www.nbinno.com/article/other-organic-chemicals/boost-solubility-sodium-p-toluenesulfonate-hydrotrope-guide-vz
https://www.nbinno.com/article/other-organic-chemicals/boost-solubility-sodium-p-toluenesulfonate-hydrotrope-guide-vz
https://www.researchgate.net/publication/12305509_Examination_of_the_Hydrotropic_Effect_of_Sodium_p-Toluenesulfonate_on_a_Nonionic_Surfactant_C12E6_Solution
https://chemistry.mdma.ch/hiveboard/methods/000517724.html
https://patents.google.com/patent/CN110551144B/en
https://www.nbinno.com/article/other-organic-chemicals/boost-solubility-sodium-p-toluenesulfonate-hydrotrope-guide-vz
https://www.researchgate.net/publication/12305509_Examination_of_the_Hydrotropic_Effect_of_Sodium_p-Toluenesulfonate_on_a_Nonionic_Surfactant_C12E6_Solution
https://chemistry.mdma.ch/hiveboard/methods/000517724.html
https://www.nbinno.com/article/other-organic-chemicals/boost-solubility-sodium-p-toluenesulfonate-hydrotrope-guide-vz
https://www.researchgate.net/publication/12305509_Examination_of_the_Hydrotropic_Effect_of_Sodium_p-Toluenesulfonate_on_a_Nonionic_Surfactant_C12E6_Solution
https://eijppr.com/storage/models/article/lNFYjHAkEpi3MjpQuXqHyYSrSRcEtLTUv2RlY80Bnp1qlcfVWvJj1nIOXvGS/hydrotropic-solubilization.pdf
https://www.nbinno.com/article/other-organic-chemicals/boost-solubility-sodium-p-toluenesulfonate-hydrotrope-guide-vz
https://www.researchgate.net/publication/12305509_Examination_of_the_Hydrotropic_Effect_of_Sodium_p-Toluenesulfonate_on_a_Nonionic_Surfactant_C12E6_Solution
http://kinampark.com/KPTopics/files/Polymers,%20Hydrotropy%20&%20Micelles/2003%20Lee,%20Hydrotropic%20solubilization%20of%20paclitaxel:%20%20Analysis%20of%20chemical%20structures%20for%20hydrotropic%20property.pdf
https://chemistry.mdma.ch/hiveboard/methods/000517724.html
https://scispace.com/pdf/synthesis-and-electrochemical-characterization-of-4jwva4rp50.pdf
https://www.nbinno.com/article/other-organic-chemicals/boost-solubility-sodium-p-toluenesulfonate-hydrotrope-guide-vz
https://www.researchgate.net/publication/12305509_Examination_of_the_Hydrotropic_Effect_of_Sodium_p-Toluenesulfonate_on_a_Nonionic_Surfactant_C12E6_Solution
http://kinampark.com/KPTopics/files/Polymers,%20Hydrotropy%20&%20Micelles/2003%20Lee,%20Hydrotropic%20solubilization%20of%20paclitaxel:%20%20Analysis%20of%20chemical%20structures%20for%20hydrotropic%20property.pdf
https://chemistry.mdma.ch/hiveboard/methods/000517724.html
https://patents.google.com/patent/CN110551144B/en
https://www.nbinno.com/article/other-organic-chemicals/boost-solubility-sodium-p-toluenesulfonate-hydrotrope-guide-vz
https://pubmed.ncbi.nlm.nih.gov/11017728/
https://www.researchgate.net/publication/12305509_Examination_of_the_Hydrotropic_Effect_of_Sodium_p-Toluenesulfonate_on_a_Nonionic_Surfactant_C12E6_Solution
http://orgsyn.org/demo.aspx?prep=cv1p0492
https://chemistry.mdma.ch/hiveboard/methods/000517724.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent and Intermediate in Organic and
Pharmaceutical Synthesis
Sodium p-toluenesulfonate and its parent acid, p-toluenesulfonic acid, are widely used in

organic synthesis. The tosylate group is an excellent leaving group, making tosylates useful

intermediates in nucleophilic substitution reactions.

In the pharmaceutical industry, it is used in the synthesis of several active pharmaceutical

ingredients (APIs), including antibiotics like doxycycline and amoxicillin, where it is often used

to form a salt of an intermediate to facilitate purification or subsequent reaction steps.[1][9][11]

Experimental Protocols
Preparation of Sodium p-toluenesulfonate
This protocol describes a laboratory-scale synthesis of Sodium p-toluenesulfonate from toluene

and sulfuric acid.[10]

Materials:

Toluene (9.3 g, 11 mL)

Concentrated sulfuric acid (18.5 g, 10 mL)

Deionized water (75 mL)

Sodium chloride (25 g)

Ethanol (cold, 15-20 mL)

Procedure:

To a 125 mL round-bottom flask equipped with a condenser, add toluene and concentrated

sulfuric acid.

Heat the mixture in a boiling water bath with stirring for approximately 30 minutes, or until the

solution becomes homogeneous.
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Slowly pour the warm reaction mixture into a beaker containing 75 mL of deionized water

with stirring.

Add 25 g of ground sodium chloride to the beaker and heat until all the salt dissolves.

Filter the hot solution by gravity to remove any insoluble impurities.

Allow the filtrate to cool to room temperature to crystallize the Sodium p-toluenesulfonate.

Scratching the inner walls of the beaker with a glass rod can induce crystallization.

Collect the crystals by suction filtration and wash the filter cake with 15-20 mL of cold

ethanol.

Dry the crystals on a watch glass over a steam bath or in a desiccator.

Electrochemical Deposition of Polypyrrole with Sodium
p-toluenesulfonate as a Supporting Electrolyte
This protocol outlines a typical procedure for the electrochemical deposition of a polypyrrole

film.[7]

Materials:

Pyrrole (0.1 M)

Sodium p-toluenesulfonate (0.1 M)

Deionized water

Working electrode (e.g., stainless steel, ITO-coated glass)

Reference electrode (e.g., Ag/AgCl)

Counter electrode (e.g., platinum sheet)

Potentiostat/Galvanostat

Procedure:
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Prepare an aqueous solution containing 0.1 M pyrrole and 0.1 M Sodium p-toluenesulfonate.

Set up a three-electrode electrochemical cell with the working, reference, and counter

electrodes immersed in the prepared solution.

Connect the electrodes to a potentiostat.

Apply a constant potential (e.g., 0.8 V vs. Ag/AgCl) to the working electrode for a specified

time (e.g., 5000 seconds) to grow the polypyrrole film. The film will deposit on the surface of

the working electrode.

After deposition, remove the working electrode from the cell, rinse it thoroughly with

deionized water to remove any unreacted monomer and electrolyte, and let it dry at room

temperature.

Use in Pharmaceutical Synthesis: Doxycycline
Intermediate Preparation
Sodium p-toluenesulfonate is involved in the synthesis of the antibiotic doxycycline. A p-

toluenesulfonate salt of an 11-alpha-chlorodeoxyoxytetracycline intermediate is prepared and

then reduced to form a doxycycline p-toluenesulfonate solution.[1]

General Workflow:

An 11-alpha-chloromethyloxytetracycline p-toluenesulfonate intermediate is dispersed in a

suitable solvent system (e.g., tetrahydrofuran/water).

A reducing agent, such as sodium trimethoxyborohydride, is added in a controlled manner to

the reaction mixture.

The reaction is stirred for several hours to yield a solution of doxycycline p-toluenesulfonate.

This solution then undergoes further reaction steps, such as salt exchange and purification,

to eventually yield doxycycline hydrochloride.

Visualization of Experimental Workflow
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Below is a generalized workflow for the electrochemical deposition of polypyrrole using Sodium

p-toluenesulfonate.

Solution Preparation

Electrochemical Deposition

Post-Processing

Dissolve Pyrrole (0.1 M)

Mix to form electrolyte solution

Dissolve Sodium p-toluenesulfonate (0.1 M)

Assemble 3-electrode cell

Apply constant potential (e.g., 0.8 V)

Polypyrrole film deposits on working electrode

Remove working electrode

Rinse with deionized water

Dry at room temperature

End

Start
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Click to download full resolution via product page

Caption: Workflow for Electrochemical Deposition of Polypyrrole.

Biological Activity and Toxicology
Toxicological Profile
Sodium p-toluenesulfonate generally exhibits low acute toxicity. Toxicological data for

representative toluenesulfonates indicate a low order of toxicity by various routes of exposure.

It is not considered to be genotoxic, carcinogenic, or a developmental/reproductive toxin.[1][5]

Oral LD50 (mouse): 1700 mg/kg[1]

Skin Irritation: Can cause skin irritation.[6][18]

Eye Irritation: Causes serious eye irritation.[6][18]

Signaling Pathways
There is no substantial evidence to suggest that Sodium p-toluenesulfonate is directly involved

in specific cellular signaling pathways. Its biological effects are largely attributed to its

physicochemical properties. As a sulfonate salt and surfactant-like molecule, high

concentrations may lead to non-specific effects such as cell membrane disruption or an

imbalance in cellular ion concentrations.[1] A study on a related compound, para-

toluenesulfonamide, showed effects on the Akt/mTOR signaling pathway in cancer cells;

however, these findings cannot be directly extrapolated to Sodium p-toluenesulfonate.

Conclusion
Sodium p-toluenesulfonate (CAS 657-84-1) is a commercially important and synthetically useful

organic salt with well-defined properties and applications. Its role as a hydrotrope in the

detergent industry, a supporting electrolyte in the synthesis of conducting polymers, and as an

intermediate in the manufacture of pharmaceuticals underscores its versatility. The

experimental protocols provided in this guide offer a starting point for its practical application in

a laboratory setting. While it has a favorable toxicological profile for its intended uses,

appropriate safety precautions should be observed, particularly concerning skin and eye
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contact. Current scientific literature does not support a role for Sodium p-toluenesulfonate in

specific biological signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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